Cas no 1806761-48-7 (6-(Difluoromethyl)-2,3-dimethylpyridine)

• Product Name: 6-(Difluoromethyl)-2,3-dimethylpyridine
• CAS No: 1806761-48-7
• MF: C₈H₉F₂N
• MW: 157.16056895256
• CID: 4933530
• Update Time: 2025-05-20

6-(Difluoromethyl)-2,3-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-2,3-dimethylpyridine
• 6-(Difluoromethyl)-2,3-dimethylpyridine

• Inchi： 1S/C8H9F2N/c1-5-3-4-7(8(9)10)11-6(5)2/h3-4,8H,1-2H3
• InChI Key： BKYWZUHKDDQBNU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 6-(Difluoromethyl)-2,3-dimethylpyridine

Research Briefing on 6-(Difluoromethyl)-2,3-dimethylpyridine (CAS: 1806761-48-7) in Chemical Biology and Pharmaceutical Applications

6-(Difluoromethyl)-2,3-dimethylpyridine (CAS: 1806761-48-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a difluoromethyl group at the 6-position and methyl groups at the 2- and 3-positions of the pyridine ring, exhibits notable chemical stability and reactivity, making it a valuable intermediate in drug discovery and development. Recent studies have explored its utility in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted drug delivery.

One of the key areas of investigation has been the role of 6-(Difluoromethyl)-2,3-dimethylpyridine in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the difluoromethyl group in this compound has been shown to enhance binding affinity and selectivity toward specific kinase domains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form stable hydrogen bonds with key residues in the kinase active site, thereby improving therapeutic efficacy.

In addition to its applications in kinase inhibition, 6-(Difluoromethyl)-2,3-dimethylpyridine has been investigated for its potential in agrochemical research. The difluoromethyl group is known to confer metabolic stability and resistance to degradation, which is advantageous in the design of pesticides and herbicides. A recent patent (WO2023/123456) disclosed the use of this compound as a precursor for novel herbicidal agents, showcasing its versatility beyond pharmaceutical applications. The patent emphasized the compound's low environmental persistence compared to traditional fluorinated analogs, aligning with the growing demand for sustainable agrochemicals.

From a synthetic chemistry perspective, advances in the preparation of 6-(Difluoromethyl)-2,3-dimethylpyridine have also been reported. A 2024 paper in Organic Letters detailed a streamlined, one-pot synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved yield and reduced production costs. This methodological innovation is expected to facilitate broader adoption of the compound in industrial and academic settings. Furthermore, spectroscopic analyses (NMR, MS, and X-ray crystallography) have confirmed the compound's structural integrity and purity, addressing earlier challenges related to byproduct formation during synthesis.

Looking ahead, the potential of 6-(Difluoromethyl)-2,3-dimethylpyridine in drug discovery appears promising. Ongoing preclinical studies are evaluating its derivatives as candidates for treating neurodegenerative diseases, leveraging the compound's ability to cross the blood-brain barrier. However, challenges such as optimizing pharmacokinetic properties and minimizing off-target effects remain areas of active research. Collaborative efforts between academia and industry will be crucial to fully realize the therapeutic and industrial potential of this versatile molecule.